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molecular formula C16H21N3O2 B2749629 [3,5-Bis(pyrrolidin-1-ylcarbonyl)phenyl]amine CAS No. 85236-70-0

[3,5-Bis(pyrrolidin-1-ylcarbonyl)phenyl]amine

Cat. No. B2749629
M. Wt: 287.363
InChI Key: WKYXZZIRFDZAPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08680095B2

Procedure details

A solution of AlMe3 (2M in toluene, 19.5 mL, 2 eq) was added dropwise to a solution of pyrrolidine (3.25 mL, 2 eq) in 50 mL of anhydrous DCM at 0° C. The reaction mixture was allowed to warm up to room temperature and stirred for 1 h. 1,3-Dimethyl 5-aminobenzene-1,3-dicarboxylate (4.10 g, 19.5 mmol) was added and the reaction mixture was refluxed for 38 h. The mixture was then poured in ice cooled water and filtered. The aqueous filtrate was extracted with CHCl3. The combined organic layers were dried over MgSO4, filtered and evaporated to give 3.5 g of expected compound which was used in the next step without further purification.
Name
Quantity
19.5 mL
Type
reactant
Reaction Step One
Quantity
3.25 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4.1 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
C[Al](C)C.[NH:5]1[CH2:9][CH2:8][CH2:7][CH2:6]1.[NH2:10][C:11]1[CH:12]=[C:13]([C:21]([O:23]C)=O)[CH:14]=[C:15]([C:17]([O:19]C)=O)[CH:16]=1.O>C(Cl)Cl>[N:5]1([C:21]([C:13]2[CH:12]=[C:11]([CH:16]=[C:15]([C:17]([N:5]3[CH2:9][CH2:8][CH2:7][CH2:6]3)=[O:19])[CH:14]=2)[NH2:10])=[O:23])[CH2:9][CH2:8][CH2:7][CH2:6]1

Inputs

Step One
Name
Quantity
19.5 mL
Type
reactant
Smiles
C[Al](C)C
Name
Quantity
3.25 mL
Type
reactant
Smiles
N1CCCC1
Name
Quantity
50 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
Quantity
4.1 g
Type
reactant
Smiles
NC=1C=C(C=C(C1)C(=O)OC)C(=O)OC
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was refluxed for 38 h
Duration
38 h
ADDITION
Type
ADDITION
Details
The mixture was then poured in ice
FILTRATION
Type
FILTRATION
Details
filtered
EXTRACTION
Type
EXTRACTION
Details
The aqueous filtrate was extracted with CHCl3
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
1 h
Name
Type
product
Smiles
N1(CCCC1)C(=O)C=1C=C(N)C=C(C1)C(=O)N1CCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 3.5 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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